Cas no 2169039-04-5 (3-bromo-5-{3-(propan-2-yloxy)propylsulfanyl}pyridine)

• Product Name: 3-bromo-5-{3-(propan-2-yloxy)propylsulfanyl}pyridine
• CAS No: 2169039-04-5
• MF: C₁₁H₁₆BrNOS
• MW: 290.219841003418
• CID: 6560232
• PubChem ID: 165796363
• Update Time: 2025-08-03

3-bromo-5-{3-(propan-2-yloxy)propylsulfanyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-{3-(propan-2-yloxy)propylsulfanyl}pyridine
• 2169039-04-5
• 3-bromo-5-{[3-(propan-2-yloxy)propyl]sulfanyl}pyridine
• EN300-1478291

• Inchi： 1S/C11H16BrNOS/c1-9(2)14-4-3-5-15-11-6-10(12)7-13-8-11/h6-9H,3-5H2,1-2H3
• InChI Key： SNUXWZFEIPJASN-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)SCCCOC(C)C

Computed Properties

• Exact Mass: 289.01360g/mol
• Monoisotopic Mass: 289.01360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.4Ų

Additional information on 3-bromo-5-{3-(propan-2-yloxy)propylsulfanyl}pyridine

3-Bromo-5-{3-(Propan-2-Yloxy)Propylsulfanyl}Pyridine: A Comprehensive Overview

3-Bromo-5-{3-(Propan-2-Yloxy)Propylsulfanyl}Pyridine, with the CAS number 2169039-04-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a bromine atom at the 3-position and a substituted propylsulfanyl group at the 5-position. The presence of these substituents imparts unique chemical and biological properties to the molecule, making it a valuable compound for research and potential applications.

The structure of 3-Bromo-5-{3-(Propan-2-Yloxy)Propylsulfanyl}Pyridine is characterized by its pyridine ring, which serves as the central framework. The bromine atom at position 3 introduces electron-withdrawing effects, while the propylsulfanyl group at position 5 introduces electron-donating effects through resonance. This balance of electron-withdrawing and electron-donating groups creates a unique electronic environment that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and materials science. The bromine atom at position 3 makes this compound a promising candidate for Suzuki-Miyaura coupling reactions, which are widely used in organic synthesis to form biaryl bonds. Additionally, the propylsulfanyl group at position 5 provides opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

In terms of synthesis, 3-Bromo-5-{3-(Propan-2-Yloxy)Propylsulfanyl}Pyridine can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. Researchers have explored various reaction conditions to optimize the yield and purity of this compound, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

The physical and chemical properties of this compound are also of great interest. Its solubility in various solvents, thermal stability, and spectral characteristics have been extensively studied. For instance, its UV-vis spectrum reveals strong absorption bands due to the conjugated pyridine ring system, which can be exploited in photonic applications.

From a biological standpoint, 3-Bromo-5-{3-(Propan-2-Yloxy)Propylsulfanyl}Pyridine has shown promising activity in preliminary assays targeting enzyme inhibition and cell proliferation modulation. Researchers have reported its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Furthermore, its sulfanyl group may contribute to antioxidant properties, making it a candidate for radical scavenging applications.

The latest research findings underscore the importance of this compound in advancing our understanding of heterocyclic chemistry and its applications in medicine and materials science. By leveraging its unique structure and reactivity, scientists are exploring new avenues for drug development and material synthesis.

In conclusion, 3-Bromo-5-{3-(Propan-2-Yloxy)Propylsulfanyl}Pyridine stands out as a versatile compound with significant potential across multiple disciplines. Its structural features, synthesis methods, physical properties, and biological activities make it a valuable subject for further investigation. As research continues to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.